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Compound of Interest

Compound Name: Trimethylboron-d9

Cat. No.: B1602552 Get Quote

For researchers, scientists, and professionals in drug development, a precise understanding of

isotopically labeled compounds is crucial. This technical guide provides a focused overview of

Trimethylboron-d9, a deuterated form of trimethylboron, emphasizing its core molecular

properties.

Quantitative Data Summary
The primary distinction between trimethylboron and its deuterated isotopologue lies in their

molecular weights, a direct consequence of the substitution of hydrogen atoms with deuterium.

The chemical formulas also reflect this isotopic labeling. The table below offers a clear

comparison of these fundamental properties.

Compound Molecular Formula Molecular Weight ( g/mol )

Trimethylboron C₃H₉B[1][2][3][4] 55.92[1][3]

Trimethylboron-d9 C₃D₉B[5] 64.97[6][7][8]

Isotopic Relationship Visualization
To visually represent the relationship between these two compounds, the following diagram

illustrates the isotopic substitution process. This flowchart clarifies that Trimethylboron-d9 is

derived from Trimethylboron by replacing the nine hydrogen atoms with deuterium atoms.
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Isotopic Labeling Workflow
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Caption: Experimental workflow for generating Trimethylboron-d9.

It is important to note that while some sources may use the molecular formula C3H9B for

Trimethylboron-d9 for indexing purposes, the chemically accurate representation reflecting

the deuterium isotopes is C3D9B.[6][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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